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Compound of Interest

Compound Name: Spinorphin TFA

Cat. No.: B12426442

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties,
biological activity, and relevant experimental protocols for Spinorphin Trifluoroacetate (TFA)
salt. Spinorphin, a heptapeptide with the amino acid sequence Leu-Val-Val-Tyr-Pro-Trp-Thr
(LVVYPWT), is an endogenous non-classical opioid peptide with significant potential in pain
management and neurological research.[1][2] The TFA salt form enhances its stability and
solubility, facilitating its use in research and pharmaceutical development.[3]

Physicochemical Properties

Spinorphin TFA salt is typically a white to off-white solid powder.[4] Its fundamental
physicochemical characteristics are summarized in the table below.
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Property Value Source(s)
Molecular Formula C45H64N8010-C2HF302 [3]
Molecular Weight 991.06 g/mol [3B1141[5]
Amino Acid Sequence Leu-Val-Val-Tyr-Pro-Trp-Thr [1114]
Appearance White to off-white solid [4]

_ 299% (as determined by
Purity [4]

HPLC)

LVVYPWT TFA, LVV-
Synonyms ] [3114]
hemorphin-4 TFA

CAS Number 137201-62-8 (Spinorphin) [11[3]

Solubility and Stability

Solubility: Information regarding specific solvents and concentrations is not extensively detailed
in the provided search results. However, it is generally indicated that the trifluoroacetate salt
form improves solubility.[3] For laboratory use, it is recommended to refer to the supplier's
datasheet for specific solubility information. If preparing a stock solution with water, it is advised
to filter and sterilize it using a 0.22 um filter before use.[4]

Stability and Storage: For long-term stability, Spinorphin TFA salt should be stored in a sealed
container, away from moisture and light, preferably under a nitrogen atmosphere.[4]
Recommended storage temperatures are:

e -80°C: for up to 6 months[4]
e -20°C: for up to 1 month[4]
e <-10°C: general recommendation[3]

To prevent degradation from repeated freeze-thaw cycles, it is advisable to aliquot the stock
solution upon preparation.[4]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.chemimpex.com/products/32982
https://www.chemimpex.com/products/32982
https://www.medchemexpress.com/spinorphin-tfa.html
https://www.biocat.com/products/spinorphin-tfa-t78002-50mg-tm
https://en.wikipedia.org/wiki/Spinorphin
https://www.medchemexpress.com/spinorphin-tfa.html
https://www.medchemexpress.com/spinorphin-tfa.html
https://www.medchemexpress.com/spinorphin-tfa.html
https://www.chemimpex.com/products/32982
https://www.medchemexpress.com/spinorphin-tfa.html
https://en.wikipedia.org/wiki/Spinorphin
https://www.chemimpex.com/products/32982
https://www.chemimpex.com/products/32982
https://www.medchemexpress.com/spinorphin-tfa.html
https://www.benchchem.com/product/b12426442?utm_src=pdf-body
https://www.medchemexpress.com/spinorphin-tfa.html
https://www.medchemexpress.com/spinorphin-tfa.html
https://www.medchemexpress.com/spinorphin-tfa.html
https://www.chemimpex.com/products/32982
https://www.medchemexpress.com/spinorphin-tfa.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12426442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Biological Activity

Spinorphin was first isolated from the bovine spinal cord and is known to be an endogenous
inhibitor of enkephalin-degrading enzymes.[1][6][7] Enkephalins are endogenous opioid
peptides involved in pain modulation, but they are rapidly degraded by various enzymes.[7] By
inhibiting these enzymes, Spinorphin potentiates the analgesic effects of enkephalins.[4][7]

The primary enzymes inhibited by Spinorphin include:

Aminopeptidase N (APN)[1]

Dipeptidyl Peptidase 11l (DPP3)[1][7]

Angiotensin-Converting Enzyme (ACE)[1][5]

Neutral Endopeptidase (NEP) or Enkephalinase[1][5]

The inhibitory concentrations (IC50) of Spinorphin against enkephalin-degrading enzymes from
monkey brain have been reported as follows:

Enzyme IC50 (pg/mL)

Aminopeptidase 3.3

Dipeptidyl aminopeptidase 14

Angiotensin-converting enzyme 2.4

Enkephalinase 10
Source:[8]

Beyond its enzymatic inhibition, Spinorphin also exhibits antinociceptive, antiallodynic, and
anti-inflammatory properties.[1][7][9] Its mechanism of action is not fully elucidated but involves
interactions with opioid receptors and other pathways.[1][2] For instance, it has been shown to
block neutrophil chemotaxis by acting as a specific antagonist at the N-formylpeptide receptor
subtype FPR.[9]
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Start:
Fmoc-Rink-Amide Resin

1. Amino Acid Coupling
(Fmoc-AA-OH, TBTU/HOBL, DIPEA)

2. Fmoc Deprotection ) )
[ (20% Piperidine in DMF) ] NextAmino Acid

Repeat Steps 1 & 2
for each amino acid
in the sequence

ull Sequence Assembled

3. Cleavage from Resin
(TFA/TIS/Water)

4. Purification
(RP-HPLC)

Y

5. Lyophilization

Final Product:
Spinorphin TFA Salt Powder
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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